Cas no 122497-22-7 (2-Amino-9-(ethyl 2-carboethoxybutanoate-4-yl)purine)
122497-22-7 structure
Product Name:2-Amino-9-(ethyl 2-carboethoxybutanoate-4-yl)purine
CAS No:122497-22-7
MF:C14H19N5O4
MW:321.331762552261
CID:1214927
PubChem ID:9949016
Update Time:2025-04-20
2-Amino-9-(ethyl 2-carboethoxybutanoate-4-yl)purine Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-9-(ethyl 2-carboethoxybutanoate-4-yl)purine
- diethyl 2-[2-(2-aminopurin-9-yl)ethyl]propanedioate
- diethyl 2-(2-(2-aminopurin-9-yl)ethyl)malonate
- diethyl 2-(2-(2-aminopurine-9-yl)ethyl)malonate
- DIETHYL 2-[2-(2-AMINO-9H-PURIN-9-YL)ETHYL]MALONATE
- Propanedioic acid,[2-(2-amino-9H-purin-9-yl)ethyl]-,diethyl ester
- DTXSID80433236
- SCHEMBL3156963
- 1,3-diethyl 2-[2-(2-amino-9H-purin-9-yl)ethyl]propanedioate
- 122497-22-7
- Propanedioic acid, 2-[2-(2-amino-9H-purin-9-yl)ethyl]-, 1,3-diethyl ester
- Propanedioic acid, [2-(2-amino-9H-purin-9-yl)ethyl]-, diethyl ester
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- Inchi: 1S/C14H19N5O4/c1-3-22-12(20)9(13(21)23-4-2)5-6-19-8-17-10-7-16-14(15)18-11(10)19/h7-9H,3-6H2,1-2H3,(H2,15,16,18)
- InChI Key: KNWMSZQPOGIVMT-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C(=O)OCC)CCN1C=NC2=CN=C(N)N=C12)=O
Computed Properties
- Exact Mass: 321.14400
- Monoisotopic Mass: 321.14370410g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 9
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 122Ų
Experimental Properties
- PSA: 122.95000
- LogP: 0.47110
2-Amino-9-(ethyl 2-carboethoxybutanoate-4-yl)purine Related Literature
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
122497-22-7 (2-Amino-9-(ethyl 2-carboethoxybutanoate-4-yl)purine) Related Products
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